Cas no 1261730-18-0 (2-Fluoro-3-hydroxy-2'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Fluoro-3-hydroxy-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261730-18-0
• MF: C₁₃H₈F₄O₂
• MW: 272.195037841797
• CID: 4999095
• Update Time: 2025-10-29

2-Fluoro-3-hydroxy-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-hydroxy-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H8F4O2/c14-12-9(5-3-6-10(12)18)8-4-1-2-7-11(8)19-13(15,16)17/h1-7,18H
• InChI Key： ULUDHZCDOKLJDE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=CC=1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5

Additional information on 2-Fluoro-3-hydroxy-2'-(trifluoromethoxy)biphenyl

2-Fluoro-3-hydroxy-2'-(trifluoromethoxy)biphenyl (CAS No: 1261730-18-0)

The compound 2-Fluoro-3-hydroxy-2'-(trifluoromethoxy)biphenyl, also known by its CAS registry number 1261730-18-0, is a highly specialized aromatic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in both academic and industrial settings.

The molecular structure of 2-Fluoro-3-hydroxy-2'-(trifluoromethoxy)biphenyl consists of a biphenyl framework, where one ring is substituted with a fluoro group at the 2-position and a hydroxy group at the 3-position, while the other ring bears a trifluoromethoxy group at the 2' position. This arrangement creates a molecule with a high degree of electronic diversity, which is crucial for its interactions in various chemical environments.

Recent studies have highlighted the importance of such fluorinated aromatic compounds in drug discovery and development. The presence of fluorine atoms, particularly in positions that allow for strong electronic effects, can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The trifluoromethoxy group, in particular, is known to enhance lipophilicity and improve bioavailability, making it a valuable substituent in medicinal chemistry.

In terms of synthesis, researchers have developed efficient methods to construct this compound using modern organic chemistry techniques. For instance, Suzuki-Miyaura coupling reactions have been employed to assemble the biphenyl core with high precision. The introduction of functional groups like hydroxyl and trifluoromethoxy has been achieved through directed metallation strategies or through post-synthetic modifications.

The biological activity of 2-Fluoro-3-hydroxy-2'-(trifluoromethoxy)biphenyl has been explored in several contexts. Recent findings suggest that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as beta-secretase (BACE1). Its ability to cross the blood-brain barrier (BBB) makes it a promising candidate for treating Alzheimer's disease and related conditions.

Additionally, this compound has shown potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for cardiovascular diseases and inflammatory disorders. The hydroxyl group at the 3-position plays a pivotal role in modulating these interactions by providing hydrogen bonding capabilities.

In terms of environmental impact, studies have indicated that 2-Fluoro-3-hydroxy-2'-(trifluoromethoxy)biphenyl undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in ecosystems. This characteristic aligns with current trends toward sustainable chemistry practices.

The synthesis and characterization of this compound have been documented in several peer-reviewed journals, contributing to its recognition as a valuable tool in chemical research. Its versatility as both a building block for more complex molecules and as an active pharmaceutical ingredient underscores its importance in contemporary chemical science.

In conclusion, 2-Fluoro-3-hydroxy-2'-(trifluoromethoxy)biphenyl (CAS No: 1261730-18-0) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and favorable biological properties make it a subject of ongoing research interest.